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Compound of Interest

Compound Name:
(S)-Tert-butyl but-3-YN-2-

ylcarbamate

Cat. No.: B125521 Get Quote

Technical Guide: (S)-Tert-butyl but-3-yn-2-
ylcarbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-Tert-butyl but-3-yn-2-ylcarbamate, a chiral building block of significant interest in

medicinal chemistry and organic synthesis, plays a crucial role in the development of complex

molecular architectures for novel therapeutic agents. Its unique structure, featuring a terminal

alkyne and a Boc-protected amine on a chiral center, makes it a versatile intermediate for

introducing stereospecific functionality into drug candidates. This guide provides a

comprehensive overview of its chemical identity, physical properties, and a detailed

experimental protocol for its synthesis.

Chemical Identity and Properties
This section summarizes the key identifiers and physicochemical properties of (S)-Tert-butyl
but-3-yn-2-ylcarbamate.
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Identifier Value

CAS Number 118080-79-8

Molecular Formula C₉H₁₅NO₂

Molecular Weight 169.22 g/mol

IUPAC Name tert-butyl N-[(2S)-but-3-yn-2-yl]carbamate

Synonyms:

(S)-N-Boc-3-amino-1-butyne

tert-butyl ((1S)-1-methyl-2-propyn-1-yl)carbamate

(S)-(1-Methyl-prop-2-ynyl)-carbamic acid tert-butyl ester

tert-butyl (1S)-1-methyl-2-propynylcarbamate

Physical Property Value Source

Appearance White to yellow solid Commercial suppliers

Storage Temperature
2-8°C, sealed in a dry

environment
Commercial suppliers

Synthesis and Experimental Protocols
The synthesis of (S)-Tert-butyl but-3-yn-2-ylcarbamate is achieved through the N-Boc

protection of the corresponding chiral amine, (S)-but-3-yn-2-amine. Below is a representative

experimental protocol for this transformation.

General Protocol for N-Boc Protection of Amines
This protocol is a widely used method for the introduction of the tert-butyloxycarbonyl (Boc)

protecting group onto a primary or secondary amine using di-tert-butyl dicarbonate (Boc₂O).[1]

[2][3]
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Materials:

Amine substrate (e.g., (S)-but-3-yn-2-amine)

Di-tert-butyl dicarbonate (Boc₂O)

Solvent (e.g., Dichloromethane, Tetrahydrofuran, or a water/acetone mixture)

Base (optional, e.g., Triethylamine, Sodium Bicarbonate)

Anhydrous Sodium Sulfate (Na₂SO₄)

Silica Gel for column chromatography

Procedure:

In a round-bottom flask, dissolve the amine (1 mmol) in the chosen solvent (e.g., 10 mL of a

9.5:0.5 mixture of distilled water and acetone).[2]

Stir the mixture at room temperature for several minutes to ensure complete dissolution.[2]

Add di-tert-butyl dicarbonate (Boc₂O) (1.1-1.5 equivalents) to the solution.

If a base is used, add it to the reaction mixture (1.5-2 equivalents).

Continue stirring the reaction at room temperature. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC) until the starting amine is no longer

detectable.[2]

Upon completion, if an aqueous solvent system was used, add dichloromethane (5 mL) to

the mixture.[2]

Separate the organic layer, and if necessary, extract the aqueous layer with additional

dichloromethane.

Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.[2]

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a mixture of dichloromethane and methanol) to afford the pure N-Boc protected

amine.[2]

Workflow for N-Boc Protection:
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Caption: General workflow for the N-Boc protection of an amine.
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Role in Drug Development and Medicinal Chemistry
Chiral propargylamines, such as the parent amine of the title compound, are valuable structural

motifs in medicinal chemistry. They are key components in the synthesis of a variety of

biologically active molecules, including enzyme inhibitors. The terminal alkyne group provides a

versatile handle for further chemical modifications, such as click chemistry reactions, which are

widely employed in drug discovery for the rapid synthesis of compound libraries.

Application as a Chiral Building Block
(S)-Tert-butyl but-3-yn-2-ylcarbamate serves as a crucial chiral building block, allowing for

the introduction of a specific stereocenter into a target molecule. The stereochemistry of a drug

molecule is often critical for its efficacy and safety, as different enantiomers can have vastly

different pharmacological and toxicological profiles. The use of enantiomerically pure starting

materials like (S)-Tert-butyl but-3-yn-2-ylcarbamate is a fundamental strategy in modern

pharmaceutical synthesis to ensure the production of single-enantiomer drugs.[4]

Potential Role in Enzyme Inhibition
Propargylamine derivatives have been identified as inhibitors of various enzymes, including

monoamine oxidases (MAOs). The mechanism of inhibition often involves the covalent

modification of the enzyme's active site by the reactive alkyne group. An irreversible inhibitor

forms a strong, covalent bond with the enzyme, leading to a permanent loss of its activity.[5][6]

Conceptual Pathway of Irreversible Enzyme Inhibition:

Enzyme (Active Site)
Enzyme-Inhibitor Complex
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Caption: Conceptual pathway of irreversible enzyme inhibition by a propargylamine derivative.
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While specific signaling pathways involving (S)-Tert-butyl but-3-yn-2-ylcarbamate are not

detailed in the public literature, its structural features suggest its potential as a precursor for

molecules designed to target specific enzymes in various disease pathways. Researchers can

utilize this building block to synthesize novel compounds for screening in drug discovery

programs aimed at, for example, neurodegenerative diseases or cancer.

Conclusion
(S)-Tert-butyl but-3-yn-2-ylcarbamate is a valuable and versatile chiral intermediate for the

synthesis of complex, biologically active molecules. This guide provides essential information

on its chemical properties and a general, yet detailed, protocol for its preparation. Its

application as a chiral building block is critical for the development of stereochemically pure

pharmaceuticals, and its inherent reactivity offers potential for the design of novel enzyme

inhibitors. This compound will likely continue to be a valuable tool for researchers and

professionals in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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